7-Methoxy-1-methyl-1H-indole-3-sulfonic acid amide

• Molecular Formula: C10H12N2O3S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: 7-methoxy-1-methylindole-3-sulfonamide
• InChI: InChI=1S/C10H12N2O3S/c1-12-6-9(16(11,13)14)7-4-3-5-8(15-2)10(7)12/h3-6H,1-2H3,(H2,11,13,14)
• InChI Key: NIUJUJKOIBJICP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=CC=C2)OC)S(=O)(=O)N

Description

7-Methoxy-1-methyl-1H-indole-3-sulfonic acid amide is a useful research compound. Its molecular formula is C10H12N2O3S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-methoxy-1-methyl-1H-indole-3-sulfonyl chloride (0.80 g, 3.08 mmol) in THF (20 mL) was added ammonia gas until saturation at ca. 10° C., then the flask was stoppered, and the reaction mixture was stirred at rt for 4 h. The reaction mixture was then quenched with water, and the organic solvent was slowly evaporated under vacuum. The precipitate formed was filtered off, washed with water and dried over P2O5 under high vacuum to obtain the desired compound (0.64 g) as a yellowish solid. MS (ISN): m/e 239.4 (M−H)−